Cas no 77876-76-7 ( )

• Product Name: &nbsp
• CAS No: 77876-76-7
• MF: C₁₆H₁₂ClNO
• MW: 269.725583076477
• CID: 983872
• PubChem ID: 317503
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 77876-76-7
• NSC-249762
• DTXSID70312081
• 2-(3-chlorophenyl)-4-methyl-5-phenyl-1,3-oxazole
• 2-(3-CHLOROPHENYL)-4-METHYL-5-PHENYLOXAZOLE
• NSC249762
• DS-003313
•  

• Inchi： 1S/C16H12ClNO/c1-11-15(12-6-3-2-4-7-12)19-16(18-11)13-8-5-9-14(17)10-13/h2-10H,1H3
• InChI Key： XJTAFGOXOAQBHN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NC(C)=C(C2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 269.06086
• Monoisotopic Mass: 269.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.202
• Boiling Point: 414.4°C at 760 mmHg
• Flash Point: 204.4°C
• Refractive Index: 1.588
• PSA: 26.03